2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C13H10FN3O/c1-18-12-4-3-9(7-10(12)14)11-8-17-6-2-5-15-13(17)16-11/h2-8H,1H3
• InChI Key: CCIBRPFZGGFUFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)F
• Molecular Formula: C13H10FN3O
• Molecular Weight: 243.24 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidine derivatives, including compounds similar to 2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyrimidine, typically involves multi-component reactions or cyclization processes. For instance, the synthesis of biologically active fused imidazo[1,2-a]pyrimidines has been achieved via A3 coupling involving 2-aminobenzimidazole, aldehyde, and terminal alkyne, followed by cyclization using copper oxide nanoparticles under solvent-free conditions (Rawat & Rawat, 2018). Additionally, the first representative of 3-fluoro-2-(dialkoxyphosphoryl)imidazo[1,2-a]pyrimidines was synthesized by reacting N-(pyrimidin-2-yl)-2,2,2-trifluoroacetimidoyl chloride with triethyl phosphite, demonstrating the versatility of synthetic approaches for such compounds (Aksinenko et al., 2013).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrimidine derivatives is characterized by a fused ring system, which contributes to their distinct chemical and physical properties. Detailed structural analysis, including X-ray crystallography, can reveal the spatial arrangement and electronic distribution within the molecule, aiding in the understanding of its reactivity and interactions. For example, the study of imidazo[1,2-a]pyridine derivatives provided insights into the inclination of substituent phenyl rings relative to the imidazole rings, highlighting the impact of structural variations on molecular properties (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyrimidine derivatives participate in various chemical reactions, leveraging their fused ring system for the synthesis of complex molecules. The reactivity can be influenced by the presence of substituents, which can either activate or deactivate the ring towards nucleophilic or electrophilic attack. For instance, palladium-catalyzed arylation has been employed for the regioselective synthesis of 3-arylimidazo[1,2-a]pyrimidines, showcasing the compound's versatility in organic synthesis (Li et al., 2003).

Mechanism of Action

While the specific mechanism of action for “2-(3-fluoro-4-methoxyphenyl)imidazo[1,2-a]pyrimidine” is not mentioned in the retrieved papers, imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).